Cas no 2320148-10-3 (3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo3.2.1octane)

3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo3.2.1octane structure
2320148-10-3 structure
Product Name:3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo3.2.1octane
CAS No:2320148-10-3
MF:C16H22N6O
MW:314.385482311249
CID:5339824
Update Time:2025-08-02

3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

    • ((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
    • [3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
    • 3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo3.2.1octane
    • Inchi: 1S/C16H22N6O/c1-10-15(11(2)20(3)19-10)16(23)22-12-4-5-13(22)7-14(6-12)21-9-17-8-18-21/h8-9,12-14H,4-7H2,1-3H3
    • InChI Key: XDDYJBCIKJATRU-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=NN(C)C=1C)N1C2CC(CC1CC2)N1C=NC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 460
  • XLogP3: 1.3
  • Topological Polar Surface Area: 68.8

3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo3.2.1octane Pricemore >>

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Additional information on 3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo3.2.1octane

Exploring the Potential of 3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 2320148-10-3) in Modern Research

The compound 3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 2320148-10-3) has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, combining a 1,2,4-triazole moiety with a 1,3,5-trimethylpyrazole scaffold and an 8-azabicyclo[3.2.1]octane core, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given the prevalence of triazole and pyrazole derivatives in FDA-approved drugs.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and infectious diseases. The 8-azabicyclo[3.2.1]octane framework, often associated with tropane alkaloids, is known for its ability to interact with central nervous system targets. This has led to speculation about the compound's potential in addressing neurological disorders, a topic frequently searched in academic and pharmaceutical circles. Additionally, the 1,3,5-trimethyl-1H-pyrazole group is a subject of interest due to its role in enhancing metabolic stability and bioavailability, key factors in drug development.

The synthesis and characterization of CAS No. 2320148-10-3 have been explored in several studies, with a focus on optimizing its physicochemical properties. The presence of the 1,2,4-triazole ring, a common pharmacophore, suggests possible interactions with enzymes or receptors involved in inflammatory or proliferative processes. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. Online searches for "triazole-based therapeutics" and "pyrazole derivatives in drug design" reflect the growing curiosity about such molecules.

From a structural perspective, the 8-azabicyclo[3.2.1]octane core introduces conformational rigidity, which can improve binding affinity to biological targets. This feature is particularly valuable in the design of kinase inhibitors or GPCR modulators, areas of high interest in the pharmaceutical industry. The compound's 1,3,5-trimethyl-1H-pyrazole-4-carbonyl substituent further enhances its potential as a scaffold for fragment-based drug discovery, a strategy gaining traction in modern research.

As the scientific community continues to investigate 3-(1H-1,2,4-triazol-1-yl)-8-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-8-azabicyclo[3.2.1]octane, its applications may extend beyond traditional small-molecule therapeutics. For instance, its derivatization could yield probes for chemical biology or imaging agents for diagnostic purposes. The compound's versatility underscores the importance of heterocyclic chemistry in addressing unmet medical needs, a theme frequently highlighted in recent publications and conferences.

In conclusion, CAS No. 2320148-10-3 represents a fascinating example of how hybrid heterocyclic architectures can open new avenues in drug discovery. Its combination of 1,2,4-triazole, 1,3,5-trimethylpyrazole, and 8-azabicyclo[3.2.1]octane motifs offers a rich platform for further exploration, resonating with contemporary research priorities and the ever-evolving demands of the healthcare sector.

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